Cas no 20845-34-5 (1-Methyl-2-piperidinemethanol)

• Product Name: 1-Methyl-2-piperidinemethanol
• CAS No: 20845-34-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00006494
• CID: 51669
• PubChem ID: 89394
• Update Time: 2025-04-18

1-Methyl-2-piperidinemethanol Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-piperidinemethanol
• 1-Methylpiperidine-2-methanol
• 2-Hydroxymethyl-1-methylpiperidine
• N-Methylpiperidine-2-carbinol
• 2-HYDROXYMETHYL-N-METHYLPIPERIDINE
• (1-Methyl-2-piperidinyl)methanol
• 1-Methyl-2-hydroxymethylpiperidine
• 2-Piperidinemethanol, 1-methyl-
• (1-methylpiperidin-2-yl)methanol
• (+/-)-1-methyl-2-piperidinemethanol
• (1-methyl-2-piperidyl)methan-1-ol
• 1-methylpiperidin-2-methanol
• 1-methylpiperidin-2-ylmethanol
• NSC 45464
• (1-Methyl-2-piperidyl)methanol
• (?à)-2-Hydroxymethyl-1-methylpiperidine
• N-Methyl-2-piperidinemethanol
• HXXJMMLIEYAFOZ-UHFFFAOYSA-N
• [(2S)-1-methylpiperidin-2-yl]methanol
• [(2R)-1-methylpiperidin-2-yl]methanol
• NSC45464
• PubChem8873
• 1-methyl-2piperidinemethanol
• 1-methyl-2-piperidylmethanol
• KSC4
• 1-methyl 2-piperidinemethanol
• SY005303
• NS00051266
• SB42929
• SCHEMBL283488
• FT-0772109
• NSC-45464
• CS-W011116
• HXXJMMLIEYAFOZ-UHFFFAOYSA-
• 1-methyl-2-piperidine-methanol
• Q-102744
• M0923
• DS-12853
• A814968
• racemic (1-methylpiperidin-2-yl)methanol
• 1-methyl-2-piperidyl-carbinol
• InChI=1/C7H15NO/c1-8-5-3-2-4-7(8)6-9/h7,9H,2-6H2,1H3
• DTXSID301307492
• F0001-0746
• SB44513
• FT-0773312
• MFCD00006494
• (1-methylpiperidin-1-ium-2-yl)methanol
• FT-0608824
• (1-Methyl-piperidin-2-yl)-methanol
• N-methylpiperidine-2-methanol
• SB44964
• (1-Methyl-2-piperidinyl)methanol #
• EINECS 244-078-6
• AM20090174
• EN300-91956
• 1-Methyl-2-piperidinemethanol, 98%
• AKOS005137908
• AC-7239
• 20845-34-5
• ALBB-021942
• DB-050647
• BBL027589
• STL370308
• DA-03624

• MDL： MFCD00006494
• Inchi： 1S/C7H15NO/c1-8-5-3-2-4-7(8)6-9/h7,9H,2-6H2,1H3
• InChI Key： HXXJMMLIEYAFOZ-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1C
• BRN： 103612

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u6db2\u4f53","dst":"liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.984 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 79-80 °C/7 mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.4823(lit.)
• PSA: 23.47000
• LogP: 0.40090

1-Methyl-2-piperidinemethanol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN2735
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38